Cas no 1315367-21-5 (3-phenyl-1λ?-thiomorpholin-1-one)

• Product Name: 3-phenyl-1λ?-thiomorpholin-1-one
• CAS No: 1315367-21-5
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• MDL: MFCD19382040
• CID: 5044477
• PubChem ID: 54594007
• Update Time: 2026-02-28

3-phenyl-1λ?-thiomorpholin-1-one Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1$l^{4},4-thiomorpholin-1-one
• 3-Phenyl-1lambda4-thiomorpholin-1-one
• 3-phenyl-1,4-thiazinane 1-oxide
• 3-phenyl-1λ?-thiomorpholin-1-one

• MDL： MFCD19382040
• Inchi： 1S/C10H13NOS/c12-13-7-6-11-10(8-13)9-4-2-1-3-5-9/h1-5,10-11H,6-8H2
• InChI Key： KSILBSHQKALROG-UHFFFAOYSA-N
• SMILES： S1(CCNC(C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 195.07178521g/mol
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 48.3

Additional information on 3-phenyl-1λ?-thiomorpholin-1-one

Research Brief on 3-phenyl-1λ?-thiomorpholin-1-one (CAS: 1315367-21-5): Recent Advances and Applications in Chemical Biology and Medicine

3-phenyl-1λ?-thiomorpholin-1-one (CAS: 1315367-21-5) is a sulfur-containing heterocyclic compound that has recently garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its thiomorpholinone core and phenyl substituent, has shown promising potential in various therapeutic applications, including as a scaffold for drug development and as a modulator of biological pathways. Recent studies have explored its synthesis, structural modifications, and biological activities, shedding light on its mechanism of action and therapeutic utility.

One of the key areas of research involving 3-phenyl-1λ?-thiomorpholin-1-one is its role as a building block for the development of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the thiomorpholinone scaffold has been identified as a versatile platform for designing selective and potent inhibitors. Recent publications have highlighted the compound's ability to interact with ATP-binding sites of various kinases, leading to the inhibition of aberrant signaling pathways. For instance, a 2023 study demonstrated that derivatives of 3-phenyl-1λ?-thiomorpholin-1-one exhibited nanomolar inhibitory activity against specific tyrosine kinases, suggesting its potential as a lead compound for anticancer drug development.

In addition to its kinase inhibitory properties, 3-phenyl-1λ?-thiomorpholin-1-one has been investigated for its anti-inflammatory and antimicrobial activities. A 2022 study reported that this compound and its analogs displayed significant suppression of pro-inflammatory cytokines in vitro, making it a candidate for treating chronic inflammatory conditions. Furthermore, structural modifications of the thiomorpholinone core have yielded derivatives with enhanced antimicrobial efficacy against drug-resistant bacterial strains, addressing a critical need in the era of antibiotic resistance.

The synthetic accessibility of 3-phenyl-1λ?-thiomorpholin-1-one has also been a focus of recent research. Advances in green chemistry and catalytic methods have enabled more efficient and sustainable routes to its synthesis. For example, a 2023 publication described a one-pot, metal-free synthesis of this compound using environmentally benign reagents, which could facilitate its large-scale production for preclinical and clinical studies. These synthetic innovations are expected to accelerate the exploration of its therapeutic potential.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-phenyl-1λ?-thiomorpholin-1-one derivatives. Current research efforts are directed toward improving bioavailability, reducing off-target effects, and enhancing selectivity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide the design of next-generation analogs with improved therapeutic profiles.

In conclusion, 3-phenyl-1λ?-thiomorpholin-1-one (CAS: 1315367-21-5) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Recent studies have underscored its potential as a kinase inhibitor, anti-inflammatory agent, and antimicrobial compound, while advances in synthesis have paved the way for further exploration. Continued research into its mechanism of action and structural optimization will be crucial for translating these findings into clinically viable therapeutics.